Cas no 115441-86-6 (Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester)
115441-86-6 structure
Product Name:Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester
CAS No:115441-86-6
MF:C20H23BrO4S
MW:439.36322426796
CID:6641203
Update Time:2024-01-29
Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester
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- Inchi: 1S/C20H23BrO4S/c1-14(21)20(24-3,25-4)16-10-11-18(15(12-16)13-19(22)23-2)26-17-8-6-5-7-9-17/h5-12,14H,13H2,1-4H3
- InChI Key: OATAGJURIJXOGZ-UHFFFAOYSA-N
- SMILES: C1(CC(OC)=O)=CC(C(OC)(OC)C(Br)C)=CC=C1SC1=CC=CC=C1
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 476.6±45.0 °C(Predicted)
Benzeneacetic acid, 5-(2-bromo-1,1-dimethoxypropyl)-2-(phenylthio)-, methyl ester Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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